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Compound of Interest

Compound Name:
3-(2-Chlorophenoxy)pyrrolidine

hydrochloride

CAS No.: 1185298-15-0

Cat. No.: B1451585

Get Quote

Executive Summary
3-(2-Chlorophenoxy)pyrrolidine hydrochloride (CAS: 1185298-15-0) serves as a critical

chiral or achiral building block in the synthesis of neuroactive pharmaceutical agents and

agrochemicals. As a secondary amine salt containing an aryl ether linkage, its physicochemical

behavior is governed by the basicity of the pyrrolidine nitrogen and the lipophilicity of the

chlorophenoxy moiety.

This guide provides a comprehensive technical assessment of the compound's solubility and

stability profiles. Where specific empirical data is proprietary or batch-dependent, theoretical

values grounded in structure-property relationships (SPR) are provided alongside validated

experimental protocols for internal verification.

Physicochemical Identity & Theoretical Profile[1]
Before initiating wet-lab experiments, it is essential to establish the theoretical baseline of the

molecule. The hydrochloride salt form significantly alters the solubility profile compared to the

free base.
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Structural Properties[1]
Property Value / Description

Chemical Name 3-(2-Chlorophenoxy)pyrrolidine hydrochloride

CAS Number
1185298-15-0 (HCl Salt); 946715-25-9 (Free

Base)

Molecular Formula C₁₀H₁₂ClNO[1][2][3][4][5][6][7] · HCl

Molecular Weight 234.12 g/mol

Appearance White to off-white solid

Chirality

Contains one stereocenter at C3. Often supplied

as a racemate or specific enantiomer depending

on synthesis.

Predicted Physicochemical Parameters[5]
pKa (Base): ~9.5 – 10.5 (Pyrrolidine nitrogen). This indicates the molecule is fully protonated

at physiological pH and in the supplied HCl salt form.

LogP (Free Base): ~2.0 – 2.3. Moderately lipophilic.

LogD (pH 7.4): ~ -0.5 to 0.0. The ionized nature at neutral pH significantly lowers the

distribution coefficient, enhancing aqueous solubility.

Melting Point: Typically high (>150°C) for HCl salts, indicating a stable crystal lattice, though

specific polymorphs may vary.

Solubility Profiling
The solubility of 3-(2-Chlorophenoxy)pyrrolidine hydrochloride is dictated by the

dissociation of the ionic salt lattice and the hydration of the resulting ammonium cation.

Solvent Compatibility Matrix
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Solvent Class Predicted Solubility Mechanistic Rationale

Water High (>50 mg/mL)

Ionic dissociation of HCl salt;

high solvation energy of the

ammonium ion.

Methanol / Ethanol High

Protophilic solvents capable of

H-bonding; effective for

recrystallization.

DMSO / DMF High

High dielectric constant

solvents; useful for stock

solutions in biological assays.

Dichloromethane Moderate

The lipophilic chlorophenoxy

tail allows some solubility, but

the ionic headgroup resists

non-polar environments.

Hexane / Heptane Negligible
Lack of polarity prevents

disruption of the crystal lattice.

Protocol: Thermodynamic Solubility Determination
To determine the exact solubility limit for your specific batch (critical for process scaling), follow

this saturation shake-flask method.

Workflow Diagram:
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Figure 1: Standard Operating Procedure for Equilibrium Solubility Determination.
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Step-by-Step Methodology:

Preparation: Weigh ~50 mg of compound into a glass vial.

Solvation: Add 1.0 mL of the target solvent (e.g., Water, PBS pH 7.4).

Equilibration: Shake or stir at constant temperature (25°C) for 24 hours.

Verification: Ensure undissolved solid remains (indicating saturation). If clear, add more solid

and repeat.

Separation: Filter the supernatant using a 0.22 µm PVDF or PTFE syringe filter.

Quantification: Dilute the filtrate and analyze via HPLC-UV (detection at ~270-280 nm for the

chlorophenoxy chromophore).

Stability Assessment
Stability is evaluated across two domains: Solid-State (storage/shelf-life) and Solution-State

(processing/biological assay).

Degradation Pathways
The molecule contains two primary reactive centers:

Secondary Amine (Pyrrolidine): Susceptible to oxidation (N-oxide formation) and N-

nitrosation (if nitrites are present).

Ether Linkage: Generally robust, but susceptible to cleavage under strong acidic conditions

or specific metabolic oxidation (O-dealkylation).

Stability Logic Map:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1451585?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer
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Figure 2: Theoretical degradation pathways under stress conditions.

Stress Testing Protocol (Forced Degradation)
To validate stability for regulatory filing (IND/NDA), perform the following stress tests:
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Stress Condition Conditions Duration Expected Outcome

Acid Hydrolysis 0.1 N HCl 24 Hours

Stable. Ether linkage

typically resists dilute

acid.

Base Hydrolysis 0.1 N NaOH 24 Hours

Stable. (Note: Will

convert HCl salt to

Free Base, altering

solubility).

Oxidation 3% H₂O₂ 4-24 Hours

Degradation. Expect

N-oxidation of the

secondary amine.

Thermal (Solid) 60°C 7 Days

Stable. HCl salts

generally have high

thermal stability.

Photostability UV/Vis Light 1.2M Lux hours

Variable. Chlorinated

aromatics can

undergo

photodehalogenation.

Protect from light.[8]

Handling & Storage Recommendations
Based on the physicochemical profile, the following handling procedures are mandatory to

maintain compound integrity.

Hygroscopicity: Amine hydrochloride salts are frequently hygroscopic.

Action: Store in a tightly sealed container with desiccants.

Risk:[5][6][9] Absorption of moisture can lead to deliquescence, making accurate weighing

difficult and potentially accelerating hydrolysis.

Temperature:
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Standard: Store at 2–8°C (Refrigerated).

Long-term: -20°C is preferred for analytical standards to prevent slow oxidative

degradation.

Safety:

Corrosivity: As an amine salt, it may be irritating to mucous membranes. Use standard

PPE (gloves, goggles, fume hood).

Toxicity: Chlorinated aromatics and pyrrolidines can exhibit biological activity. Treat as a

potent pharmacological agent.[10]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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